Cas no 5441-49-6 ( )

• Product Name: &nbsp
• CAS No: 5441-49-6
• MF: C₁₈H₃₂ClN₅
• MW: 353.93318271637
• CID: 941141
• PubChem ID: 54602493
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-dodecyl-1-methylpyrazolo[3,4-d]pyrimidin-4-amine,hydrochloride
• DTXSID70713372
• N-Dodecyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine--hydrogen chloride (1/1)
• 5441-49-6
• NSC-21110
• NSC21110
•  

• Inchi： 1S/C18H31N5.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-19-17-16-14-22-23(2)18(16)21-15-20-17;/h14-15H,3-13H2,1-2H3,(H,19,20,21);1H
• InChI Key： NDNYVDQPBVKCMN-UHFFFAOYSA-N
• SMILES： Cl.N(C1=C2C=NN(C)C2=NC=N1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 317.25823
• Monoisotopic Mass: 353.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• Density: 1.08
• Boiling Point: 466.9°C at 760 mmHg
• Flash Point: 236.2°C
• Refractive Index: 1.57
• PSA: 55.63